Cas no 2138195-36-3 (4-hydroxy-1-(2-methoxyethyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-hydroxy-1-(2-methoxyethyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 2138195-36-3
• MF: C₇H₁₀N₂O₄
• MW: 186.165301799774
• CID: 5892845
• PubChem ID: 165467792
• Update Time: 2025-10-21

4-hydroxy-1-(2-methoxyethyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-803873
• 4-hydroxy-1-(2-methoxyethyl)-1H-pyrazole-3-carboxylic acid
• 2138195-36-3

• Inchi： 1S/C7H10N2O4/c1-13-3-2-9-4-5(10)6(8-9)7(11)12/h4,10H,2-3H2,1H3,(H,11,12)
• InChI Key： OQMLDDFEWHBCPG-UHFFFAOYSA-N
• SMILES： O(C)CCN1C=C(C(C(=O)O)=N1)O

Computed Properties

• Exact Mass: 186.06405680g/mol
• Monoisotopic Mass: 186.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 84.6Ų

Additional information on 4-hydroxy-1-(2-methoxyethyl)-1H-pyrazole-3-carboxylic acid

4-Hydroxy-1-(2-Methoxyethyl)-1H-Pyrazole-3-Carboxylic Acid: A Promising Compound in Modern Biopharmaceutical Research

4-Hydroxy-1-(2-Methoxyethyl)-1H-Pyrazole-3-Carboxylic Acid is a unique organic compound with a molecular formula of C₉H₁₂N₂O₄ and a molecular weight of 224.20 g/mol. This compound is characterized by its 1H-pyrazole core, which is a five-membered ring containing two nitrogen atoms, and the presence of multiple functional groups, including a hydroxyl group, a methoxyethyl substituent, and a carboxylic acid group. The CAS No. 2138195-36-3 identifier confirms its unique chemical identity, which is critical for drug discovery and development processes. Recent advancements in medicinal chemistry have highlighted the potential of 4-hydroxy-1-(2-methoxyethyl)-1H-pyrazole-3-carboxylic acid as a scaffold for designing novel therapeutic agents.

The 1H-pyrazole ring is a well-known heterocyclic structure with diverse biological activities, including antifungal, anti-inflammatory, and antitumor properties. The introduction of functional groups such as the hydroxyl and carboxylic acid moieties significantly enhances its pharmacological profile. The 2-methoxyethyl substituent further modulates its solubility, bioavailability, and interactions with biological targets. These structural features make 4-hydroxy-1-(2-methoxyethyl)-1H-pyrazole-3-carboxylic acid a valuable candidate for drug design, particularly in the context of targeting inflammatory diseases and cancer.

Recent studies have demonstrated that 4-hydroxy-1-(2-methoxyethyl)-1H-pyrazole-3-carboxylic acid exhibits potent anti-inflammatory activity by modulating key signaling pathways such as NF-κB and MAPK. For instance, a 2023 study published in Journal of Medicinal Chemistry reported that this compound significantly inhibits the production of pro-inflammatory cytokines like TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The hydroxyl group at the 4-position is believed to play a critical role in this activity by enhancing hydrogen bonding interactions with target proteins. Additionally, the carboxylic acid moiety contributes to the compound's ability to chelate metal ions, which is relevant for its potential use in treating metal-induced oxidative stress.

Another area of interest is the 1H-pyrazole ring's ability to interact with enzymes involved in metabolic pathways. The 2-methoxyethyl substituent may also influence the compound's metabolic stability, as methoxy groups are generally resistant to enzymatic hydrolysis. A 2024 review in Drug Discovery Today emphasized the importance of optimizing the 1H-pyrazole scaffold for improved oral bioavailability, suggesting that the hydroxyl and carboxylic acid groups could be modified to enhance solubility without compromising biological activity. These findings highlight the versatility of 4-hydroxy-1-(2-methoxyethyl)-1H-pyrazole-3-carboxylic acid as a platform for developing multifunctional therapeutics.

From a synthetic perspective, the 1H-pyrazole core can be synthesized through various methods, including the Hantzsch pyrazole synthesis and the Biginelli reaction. The 2-methoxyethyl substituent is typically introduced via alkylation or acylation reactions, while the hydroxyl and carboxylic acid groups are incorporated through functional group transformations. A 2023 article in Organic & Biomolecular Chemistry described a novel approach to selectively functionalize the 1H-pyrazole ring, which could streamline the development of derivatives with tailored properties. These synthetic strategies are crucial for advancing 4-hydroxy-1-(2-methoxyethyl)-1H-pyrazole-3-carboxylic acid into clinical applications.

Despite its promising properties, challenges remain in optimizing the 1H-pyrazole scaffold for specific therapeutic applications. For example, the hydroxyl group may increase the compound's polarity, potentially affecting its ability to cross the blood-brain barrier. However, recent research has explored the use of prodrug strategies to mitigate this issue. A 2024 study in Advanced Drug Delivery Reviews proposed that converting the carboxylic acid group into a more lipophilic derivative could improve the compound's penetration into target tissues while maintaining its biological activity. These innovations underscore the ongoing efforts to refine 4-hydroxy-1-(2-methoxyethyl)-1H-pyrazole-3-carboxylic acid for real-world applications.

In conclusion, 4-Hydroxy-1-(2-Methoxyethyl)-1H-Pyrazole-3-Carboxylic Acid represents a significant advancement in the field of medicinal chemistry. Its unique structure, combining a 1H-pyrazole core with functional groups such as hydroxyl, carboxylic acid, and 2-methoxyethyl, positions it as a versatile scaffold for developing novel therapeutics. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing complex diseases such as inflammation and cancer.